2,6-dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenyl fluoranesulfonate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Compounds with trifluoromethyl groups (-CF3) are often used in pharmaceuticals and agrochemicals due to their unique properties . They are known for their high stability, lipophilicity, and bioavailability .
Synthesis Analysis
The synthesis of trifluoromethyl-containing compounds can be complex and varies depending on the specific compound. For example, one method involves an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine .Molecular Structure Analysis
The molecular structure of a compound can be determined using various spectroscopic techniques, including infrared, 1H NMR, 13C NMR spectroscopy, and X-ray diffraction . Density functional theory (DFT) can also be used to optimize the molecular geometry and explore the frontier molecular orbitals .Chemical Reactions Analysis
The chemical reactions involving trifluoromethyl-containing compounds can be diverse. For instance, one study discusses a multi-component reaction that provides a straightforward route to biologically important 3-trifluoromethyl-1,2,4-triazole scaffolds .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be determined using various experimental methods. For example, the melting point, boiling point, solubility, and stability can be measured experimentally .Mechanism of Action
Safety and Hazards
The safety and hazards associated with a compound depend on its specific properties. Material Safety Data Sheets (MSDS) provide information on the potential hazards of a compound, including its reactivity, toxicity, health effects, first aid, storage, disposal, protective equipment, and spill-handling procedures .
Future Directions
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2,6-dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenyl fluoranesulfonate involves the reaction of 2,6-dimethyl-4-nitrophenol with trifluoromethyl-1,2,4-oxadiazole to form 2,6-dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenol, which is then reacted with fluoranesulfonyl chloride to yield the final product.", "Starting Materials": [ "2,6-dimethyl-4-nitrophenol", "trifluoromethyl-1,2,4-oxadiazole", "fluoranesulfonyl chloride" ], "Reaction": [ "Step 1: 2,6-dimethyl-4-nitrophenol is reacted with trifluoromethyl-1,2,4-oxadiazole in the presence of a base such as potassium carbonate in a suitable solvent such as dimethylformamide to yield 2,6-dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenol.", "Step 2: 2,6-dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenol is then reacted with fluoranesulfonyl chloride in the presence of a base such as triethylamine in a suitable solvent such as dichloromethane to yield the final product, 2,6-dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenyl fluoranesulfonate." ] } | |
CAS RN |
2411223-52-2 |
Product Name |
2,6-dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenyl fluoranesulfonate |
Molecular Formula |
C11H8F4N2O4S |
Molecular Weight |
340.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.